molecular formula C3H11N2O2P B8419915 Azanium;2-(phosphanylmethylamino)acetate

Azanium;2-(phosphanylmethylamino)acetate

Cat. No.: B8419915
M. Wt: 138.11 g/mol
InChI Key: OPLWEYYLNLTNQB-UHFFFAOYSA-N
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Description

Azanium;2-(phosphanylmethylamino)acetate is a useful research compound. Its molecular formula is C3H11N2O2P and its molecular weight is 138.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C3H11N2O2P

Molecular Weight

138.11 g/mol

IUPAC Name

azanium;2-(phosphanylmethylamino)acetate

InChI

InChI=1S/C3H8NO2P.H3N/c5-3(6)1-4-2-7;/h4H,1-2,7H2,(H,5,6);1H3

InChI Key

OPLWEYYLNLTNQB-UHFFFAOYSA-N

Canonical SMILES

C(C(=O)[O-])NCP.[NH4+]

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In a stirred 10 liter round-bottom flask equipped with a water cooled condenser, thermometer, nitrogen blanket and equilibrating dropping funnel, was charged 500 grams of Solution 1 and 968 grams of water. With stirring, 2409 grams of glyphosate acid in the form of wet cake were added. Then 1623 grams of 25% aqueous ammonia were added at such a rate that the temperature of reaction mixture did not exceed 85° C. The pH of the reaction mixture was measured, and up to 85 grams of 25% aqueous ammonia were added in increments until a pH of 6.3-6.7 was obtained. The assay was determined by high pressure liquid chromatography by standard methods and sufficient additional water added to give an ammonium glyphosate solution with a glyphosate assay of 41.7% a.e. or 525 g a.e./l.
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Synthesis routes and methods II

Procedure details

The present invention is further directed to a continuous process for preparing a granular herbicidal composition, comprising continuously feeding (i) particulate glyphosate acid, (ii) ammonia, (iii) adjuvant, and (iii) water to form a reaction mass in which ammonium glyphosate is formed, wherein the amount of water fed is from about 10% to about 25% by weight of all materials being fed to the reactor. The reaction of glyphosate acid and ammonia generates heat, causing the evaporation of water such that the water content of the reaction mass is reduced to from about 2% to about 10% to form an ammonium glyphosate paste. The reaction mass is continuously conveyed to the product discharge region of the reactor and as part of the process, the adjuvant (i) increases the rate at which the glyphosate acid and ammonia react to form ammonium glyphosate and/or (ii) reduces the flow resistance of the reaction mass as it is being conveyed to the product discharge region of the reactor.
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